![molecular formula C18H33O2- B1234055 Elaidate](/img/structure/B1234055.png)
Elaidate
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Overview
Description
Elaidate is a long-chain fatty acid anion that is the conjugate base of elaidic acid; shown to exert detrimental effects on mitochondrial lipid composition and function. It is a conjugate base of an elaidic acid.
Scientific Research Applications
Impact on Human Umbilical Vein Endothelial Cells
- Cell Injury and Inflammation : Elaidic acid causes significant cell injury and inflammation in human umbilical vein endothelial cells (HUVECs). It induces apoptosis, cell cycle arrest, and inflammation through lipid rafts, with linolelaidic acid showing stronger effects than elaidic acid. This has implications for cardiovascular disease prevention and treatment (Li et al., 2017).
Impact on Insulin Signaling and Glucose Uptake
- Insulin Signaling Impairment : Elaidate impairs insulin-dependent glucose uptake in adipocytes, affecting insulin signaling and GLUT4 dynamics. This suggests a distinct mechanism from saturated fatty acids like stearate, with implications for understanding insulin resistance and diabetes (Ishibashi et al., 2020).
Incorporation into Lipids and Release from Adipocytes
- Lipid Incorporation and Release : this compound is incorporated into triglycerides more than phospholipids in adipocytes and is released during lipolysis. This indicates that adipocytes act as a reservoir for this compound, with potential implications for understanding how trans fatty acids affect metabolism (Ishibashi & Atsumi, 2021).
Influence on Intestinal Inflammation
- Exacerbation of Intestinal Inflammation : this compound enhances interleukin production and exacerbates intestinal inflammation in mice, suggesting mechanisms by which trans fatty acid intake is associated with increased risk for inflammatory diseases like IBD (Higashimura et al., 2020).
Properties
Molecular Formula |
C18H33O2- |
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Molecular Weight |
281.5 g/mol |
IUPAC Name |
(E)-octadec-9-enoate |
InChI |
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/p-1/b10-9+ |
InChI Key |
ZQPPMHVWECSIRJ-MDZDMXLPSA-M |
Isomeric SMILES |
CCCCCCCC/C=C/CCCCCCCC(=O)[O-] |
SMILES |
CCCCCCCCC=CCCCCCCCC(=O)[O-] |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)[O-] |
Synonyms |
elaidate elaidic acid elaidic acid, 1-(14)C-labeled, (E)-isomer elaidic acid, 10-(14)C-labeled, (E)-isomer elaidic acid, 14C-labeled, (E)-isomer elaidic acid, 9-(14)C-labeled elaidic acid, potassium salt, (E)-isomer elaidic acid, sodium salt, (E)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
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